Cas no 2138528-59-1 (1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2138528-59-1
• MF: C₈H₁₂ClN₃O₂S
• MW: 249.717779159546
• CID: 6398020
• PubChem ID: 165868826
• Update Time: 2025-07-24

1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride
• 2138528-59-1
• EN300-1142851
• 1-[(dimethyl-4H-1,2,4-triazol-3-yl)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C8H12ClN3O2S/c1-6-10-11-7(12(6)2)5-8(3-4-8)15(9,13)14/h3-5H2,1-2H3
• InChI Key： RHMBAULMSSDJOH-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=NN=C(C)N2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 249.0338755g/mol
• Monoisotopic Mass: 249.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138528-59-1)

1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138528-59-1, is a sulfonyl chloride derivative featuring a cyclopropane ring and a dimethyl-4H-1,2,4-triazole moiety. The unique structural attributes of this molecule make it a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring is a key structural feature that contributes to the compound's reactivity and potential biological activity. Cyclopropanes are known for their strained three-membered ring structure, which can enhance the electrophilicity of adjacent functional groups. In this case, the sulfonyl chloride group (–SO₂Cl) provides a highly reactive site for nucleophilic substitution reactions, making the compound valuable for synthesizing various pharmacologically relevant derivatives.

The presence of the dimethyl-4H-1,2,4-triazole moiety further enhances the compound's versatility. Triazoles are heterocyclic compounds that have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The dimethylation at the 4-position of the triazole ring may modulate its electronic properties and influence its interaction with biological targets. This combination of structural elements suggests that 1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride could exhibit novel pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonyl chloride derivatives in developing new therapeutic agents. Sulfonyl chlorides are versatile intermediates that can be used to introduce sulfonamide functionalities into molecules, which are crucial for many drug candidates. The reactivity of the sulfonyl chloride group allows for facile coupling with amines to form sulfonamides, which are prevalent in drugs targeting various diseases, including diabetes and cancer.

One of the most exciting applications of 1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride is in the synthesis of bioactive molecules. The cyclopropane ring can serve as a scaffold for designing small molecules that interact with biological macromolecules such as enzymes and receptors. For instance, studies have shown that cyclopropane-containing compounds can disrupt protein-protein interactions by inducing conformational changes in target proteins. This makes them attractive candidates for developing inhibitors or modulators of key biological pathways.

The dimethyl-4H-1,2,4-triazole moiety may also contribute to the compound's ability to modulate enzyme activity. Triazole derivatives have been reported to inhibit various enzymes by binding to their active sites or by affecting their conformational dynamics. The dimethylation at the 4-position could enhance binding affinity or alter selectivity towards specific enzymatic targets. This feature is particularly relevant in drug discovery efforts aimed at developing enzyme inhibitors for treating metabolic disorders and inflammatory diseases.

In addition to its potential as an intermediate in drug synthesis, 1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride may find applications in materials science and agrochemicals. The unique reactivity of sulfonyl chlorides allows for the introduction of sulfonamide functionalities into polymers and agrochemical formulations, potentially enhancing their performance or biodegradability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropane ring followed by functionalization with the triazole moiety and subsequent introduction of the sulfonyl chloride group. Advanced synthetic techniques such as transition metal-catalyzed reactions and flow chemistry may be employed to improve efficiency and scalability.

As research in medicinal chemistry continues to evolve, compounds like 1-(dimethyl-4H-1,2,4-triazol-3-yl)methylcyclopropane-1-sulfonyl chloride will play an increasingly important role in discovering new therapeutic agents. The combination of structural features such as the cyclopropane ring and triazole moiety offers a rich chemical space for designing molecules with tailored biological activities. Future studies may explore its potential as a lead compound or intermediate in developing drugs for treating diseases such as cancer, inflammation, and infectious disorders.

The growing interest in heterocyclic compounds like triazoles underscores their significance in modern drug discovery. The dimethyl group at the 4-position of the triazole ring may influence its electronic properties and binding interactions with biological targets. This fine-tuning of structure-function relationships is essential for developing high-affinity ligands that can modulate disease-related pathways effectively.

In conclusion, 1-(dimethyl-4H - 1 , 2 , 4 - triazol - 3 - ylmethylcyclopropane - 1 - sulfonyl chloride (CAS No . 2138528 - 59 - 1 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , including the cyclopropane ring and dimethyl - 4 H - 1 , 2 , 4 - triazole moiety , make it a valuable intermediate for synthesizing bioactive molecules . Further exploration of its synthetic pathways and biological activities will likely uncover new opportunities for drug development .